Cas no 76008-48-5 (Cyclohexanecarbonitrile,1-(1-piperidinyl)-, hydrobromide (1:1))

• Product Name: Cyclohexanecarbonitrile,1-(1-piperidinyl)-, hydrobromide (1:1)
• CAS No: 76008-48-5
• MF: C₁₂H₂₁BrN₂
• MW: 273.212542295456
• CID: 567398
• PubChem ID: 156379
• Update Time: 2025-04-19

Cyclohexanecarbonitrile,1-(1-piperidinyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,1-(1-piperidinyl)-, hydrobromide (1:1)
• 1-piperidin-1-ylcyclohexane-1-carbonitrile,hydrobromide
• PCC hydrobromide
• 76008-48-5
• Cyclohexanecarbonitrile, 1-piperidino-, hydrobromide
• Cyclohexanecarbonitrile, 1-(1-piperidinyl)-, hydrobromide
• DTXSID30226918
• 1-(1-Cyanocyclohexyl)piperidine hydrobromide
• 1-Piperidinocyclohexanecarbonitrile hydrobromide

• Inchi： 1S/C12H20N2.BrH/c13-11-12(7-3-1-4-8-12)14-9-5-2-6-10-14;/h1-10H2;1H
• InChI Key： UYKRJJIPHRYDIR-UHFFFAOYSA-N
• SMILES： Br.N1(CCCCC1)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 272.088811
• Monoisotopic Mass: 272.088811
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27

Experimental Properties

• Boiling Point: 309.5°C at 760 mmHg
• Flash Point: 126.9°C